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Compound of Interest

Compound Name: beta-Endosulfan

Cat. No.: B125217

An In-Depth Technical Guide to beta-Endosulfan

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties,
toxicological pathways, environmental fate, and analytical protocols for beta-endosulfan.

Introduction and Chemical Identity

Endosulfan is a broad-spectrum organochlorine insecticide and acaricide.[1] Technical-grade
endosulfan is a mixture of two stereoisomers, alpha (a) and beta (), in an approximate 7:3
ratio.[2][3] The beta-isomer is generally more persistent in the environment than the alpha-
isomer.[4] Due to its acute toxicity, potential for bioaccumulation, and role as an endocrine
disruptor, the use of endosulfan has been banned or restricted in numerous countries under the
Stockholm Convention.[3] This document focuses specifically on the beta-isomer of
endosulfan.

Table 1: Chemical Identifiers for beta-Endosulfan
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Identifier Value Reference

(1S,2S,8R,9R)-1,9,10,11,12,12
-hexachloro-4,6-dioxa-5A*-

IUPAC Name o [5]
thiatricyclo[7.2.1.02,8]dodec-

10-ene 5-oxide

CAS Number 33213-65-9 [1][5][6]

Molecular Formula CoHeClsO3S [1][5][6]
Endosulfan Il, Endosulfan B, (3-

Synonyms [1][6]

Thiodan

Chemical Structure

Beta-endosulfan is a stereocisomer of endosulfan, a derivative of hexachlorocyclopentadiene.
The a and 3 isomers are configurational isomers that arise from the pyramidal stereochemistry
of the tetravalent sulfur atom.[3] The -isomer can slowly and irreversibly convert to the more
thermodynamically stable a-form.[3]

l#.2D Structure of beta-EndosulfanFigure 1. 2D Chemical Structure of beta-Endosulfan.

Physicochemical Properties

The physicochemical properties of beta-endosulfan govern its environmental transport, fate,
and bioavailability. Key quantitative data are summarized in the table below.

Table 2: Physicochemical Properties of beta-Endosulfan
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Property Value Conditions Reference

Molecular Weight 406.9 g/mol [5]

Physical State Brown 9r colo-rless Standard Temperature (7]
crystalline solid and Pressure

Melting Point 208-210 °C [1]

Boiling Point 449.7 £ 45.0 °C Predicted [8]

Water Solubility 0.28 - 0.33 mg/L 22-25°C [71[8]

Vapor Pressure 1 x 107> mmHg 25°C [9]

Octanol-Water

Partition Coefficient 3.62-4.34 [9]
(log Kow)
Henry's Law Constant 6.5 x 1075 atm-m3/mol 20 °C [9]

Toxicology and Mechanism of Action

The primary mechanism of endosulfan's neurotoxicity in both insects and mammals is the
antagonism of the gamma-aminobutyric acid (GABA) receptor.[1][3] It acts as a noncompetitive
blocker of the GABA-gated chloride channels.[10][11]

Mechanism of Action:
o The neurotransmitter GABA binds to the GABA-A receptor, a ligand-gated ion channel.
e This binding event opens the receptor's integral chloride (CI~) channel.

e The influx of CI~ ions into the neuron causes hyperpolarization of the cell membrane, leading
to an inhibitory effect and a reduction in nerve impulse propagation.

» Beta-endosulfan binds to a site within the chloride channel pore, physically blocking the
flow of ions.[11]

e This blockage prevents GABA-induced hyperpolarization, leading to uncontrolled nerve
impulses, hyperexcitation of the central nervous system, and seizures.[1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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